Cas no 804556-49-8 ((1S)-1-Cyanobutane-1,4-diyl diacetate)

(1S)-1-Cyanobutane-1,4-diyl diacetate structure

804556-49-8 structure

Product name:(1S)-1-Cyanobutane-1,4-diyl diacetate

CAS No:804556-49-8

MF:C₉H₁₃NO₄

MW:199.204

CID:2851672

PubChem ID:71407539

Chemical and Physical Properties
Related Products

(1S)-1-Cyanobutane-1,4-diyl diacetate Chemical and Physical Properties

Names and Identifiers

- (1S)-1-Cyanobutane-1,4-diyl diacetate
- DTXSID40828104
- 804556-49-8
- Inchi： InChI=1S/C9H13NO4/c1-7(11)13-5-3-4-9(6-10)14-8(2)12/h9H,3-5H2,1-2H3/t9-/m0/s1
- InChI Key： BIOSKAKRUYHNII-VIFPVBQESA-N

Computed Properties

Exact Mass: 199.08445790Da
Monoisotopic Mass: 199.08445790Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.4Å²
XLogP3: 0.5

(1S)-1-Cyanobutane-1,4-diyl diacetate Related Literature

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Yong-Qing Huang,Huai-Ying Chen,Yang Wang,Yong-He Ren,Zong-Ge Li,Lu-Chao Li,Yan Wang RSC Adv., 2018,8, 21444-21450
3. 5,5′-Bis-(alkylpyridinyl)-2,2′-bithiophenes: synthesis, liquid crystalline behaviour and charge transport†

Naresh Shakya,Chandra Pokhrel,Scott D. Bunge,Satyendra Kumar,Brett D. Ellman,Robert J. Twieg J. Mater. Chem. C, 2014,2, 256-271
4. 5-Benzylidene-4-oxazolidinones potently inhibit biofilm formation in Methicillin-resistant Staphylococcus aureus†

Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
5. A bimetallic iron(iii) catalyst for CO2/epoxide coupling†‡

Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
6. A biomimicking and electrostatic self-assembly strategy for the preparation of glycopolymer decorated photoactive nanoparticles†

Kui Chen,Meimei Bao,Alexandra Muñoz Bonilla,Weidong Zhang,Gaojian Chen Polym. Chem., 2016,7, 2565-2572
7. A cancer cell-specific two-photon fluorescent probe for imaging hydrogen sulfide in living cells†

Xuezhen Song,Baoli Dong,Xiuqi Kong,Chao Wang,Nan Zhang,Weiying Lin RSC Adv., 2017,7, 15817-15822
8. A combined theoretical and experimental EXAFS study of the structure and dynamics of Au147 nanoparticles

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9. 3D porous binary-heteroatom doped carbon nanosheet/electrochemically exfoliated graphene hybrids for high performance flexible solid-state supercapacitors†

Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
10. A 3D organic–inorganic network constructed from an Anderson-type polyoxometalate anion, a copper complex and a tetrameric [Na4(H2O)14]4+cluster†,‡

Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721

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